Cas no 12650-72-5 (Validamycin F)

• Product Name: Validamycin F
• CAS No: 12650-72-5
• MF: C₂₆H₄₅NO₁₈
• MW: 659.631410360336
• CID: 221626
• PubChem ID: 3083161
• Update Time: 2025-04-19

Validamycin F Chemical and Physical Properties

Names and Identifiers

• Validamycin F
• D-chiro-Inositol, O-beta-D-glucopyranosyl-(1-6)-O-beta-D-glucopyranosyl-(1-4)-1,5,6-trideoxy-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-, (1S-(1alpha,4alpha,5beta,6alpha))-
• DTXSID30926921
• 6''-O-beta-Glucopyranosylvalidamycin A
• Validamycin H
• 2-[[6-[2,3-dihydroxy-6-(hydroxymethyl)-4-[[4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino]cyclohexyl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 130812-69-0
• 12650-72-5
• 2,3-Dihydroxy-6-(hydroxymethyl)-4-{[4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}cyclohexyl 6-O-hexopyranosylhexopyranoside
• SCHEMBL5158901

• Inchi： 1S/C26H45NO18/c28-3-7-1-9(14(32)18(36)13(7)31)27-10-2-8(4-29)24(21(39)15(10)33)45-26-23(41)20(38)17(35)12(44-26)6-42-25-22(40)19(37)16(34)11(5-30)43-25/h1,8-41H,2-6H2
• InChI Key： FSQHOQRBXQDUST-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(COC2C(C(C(C(CO)O2)O)O)O)O1)O)O)O)C1C(C(C(CC1CO)NC1C=C(CO)C(C(C1O)O)O)O)O

Computed Properties

• Exact Mass: 659.26366359g/mol
• Monoisotopic Mass: 659.26366359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 978
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.4
• Topological Polar Surface Area: 332Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds